Cas no 6528-53-6 (1,3,6,8-Pyrenetetrasulfonicacid)

• Product Name: 1,3,6,8-Pyrenetetrasulfonicacid
• CAS No: 6528-53-6
• MF: C₁₆H₁₀O₁₂S₄
• MW: 522.503400325775
• CID: 504492
• PubChem ID: 81017
• Update Time: 2025-04-19

1,3,6,8-Pyrenetetrasulfonicacid Chemical and Physical Properties

Names and Identifiers

• 1,3,6,8-Pyrenetetrasulfonicacid
• 1,3,6,8-Pyrenetetrasulphonic acid
• pyrene-1,3,6,8-tetrasulfonic acid
• 1,3,6,8-Pyrene tetrasulfonate
• 3,5,8,10-Tetrasulfo-pyren
• PTK
• Pyren-1,3,6,8-tetrasulfonsaeure
• DTXSID5044310
• PD130641
• UNII-CEZ11T634X
• SCHEMBL305044
• Pyrene-1,3,6,8-tetrasulphonic acid
• CEZ11T634X
• Q27275426
• FT-0606536
• NS00035857
• LS-14464
• 1,3,6,8-Pyrenetetrasulfonic acid
• 6528-53-6
• EINECS 229-423-0

• Inchi： 1S/C16H10O12S4/c17-29(18,19)11-5-13(31(23,24)25)9-3-4-10-14(32(26,27)28)6-12(30(20,21)22)8-2-1-7(11)15(9)16(8)10/h1-6H,(H,17,18,19)(H,20,21,22)(H,23,24,25)(H,26,27,28)
• InChI Key： CZLSHVQVNDDHDQ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C2=CC=C3C(=CC(=C4C=CC=1C2=C34)S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 521.90600
• Monoisotopic Mass: 521.906
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 995
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 251A^2
• XLogP3: 0

Experimental Properties

• PSA: 251.00000
• LogP: 5.89400